Cas no 113591-64-3 (prop-2-enyl 2,2-difluoro-2-fluorosulfonylacetate)

• Product Name: prop-2-enyl 2,2-difluoro-2-fluorosulfonylacetate
• CAS No: 113591-64-3
• MF: C₅H₅F₃O₄S
• MW: 218.151011228561
• CID: 2611185
• PubChem ID: 10013610
• Update Time: 2025-04-21

prop-2-enyl 2,2-difluoro-2-fluorosulfonylacetate Chemical and Physical Properties

Names and Identifiers

• prop-2-enyl 2,2-difluoro-2-fluorosulfonylacetate
• SZRXKSLSDYIISF-UHFFFAOYSA-N
• DTXCID20385003
• Acetic acid, difluoro(fluorosulfonyl)-, 2-propenyl ester
• DTXSID70434176
• SCHEMBL8517523
• 113591-64-3

• Inchi： 1S/C5H5F3O4S/c1-2-3-12-4(9)5(6,7)13(8,10)11/h2H,1,3H2
• InChI Key： SZRXKSLSDYIISF-UHFFFAOYSA-N
• SMILES： S(C(C(=O)OCC=C)(F)F)(=O)(=O)F

Computed Properties

• Exact Mass: 217.98606430Da
• Monoisotopic Mass: 217.98606430Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 68.8Ų